5-benzylidene-3-(3-chlorophenyl)-2-(dihexylamino)-3,5-dihydro-4H-imidazol-4-one

• Molecular Formula: C28H36ClN3O
• Molecular Weight: 466.1 g/mol
• IUPAC Name: (5Z)-5-benzylidene-3-(3-chlorophenyl)-2-(dihexylamino)imidazol-4-one
• InChI: InChI=1S/C28H36ClN3O/c1-3-5-7-12-19-31(20-13-8-6-4-2)28-30-26(21-23-15-10-9-11-16-23)27(33)32(28)25-18-14-17-24(29)22-25/h9-11,14-18,21-22H,3-8,12-13,19-20H2,1-2H3/b26-21-
• InChI Key: MILOEXHPZRNOFA-QLYXXIJNSA-N
• Isomeric SMILES: CCCCCCN(CCCCCC)C1=N/C(=C\C2=CC=CC=C2)/C(=O)N1C3=CC(=CC=C3)Cl
• SMILES: CCCCCCN(CCCCCC)C1=NC(=CC2=CC=CC=C2)C(=O)N1C3=CC(=CC=C3)Cl

Description

5-benzylidene-3-(3-chlorophenyl)-2-(dihexylamino)-3,5-dihydro-4H-imidazol-4-one, also known as BHCl, is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BHCl belongs to the imidazoline class of compounds and has been extensively studied for its pharmacological properties.

Mechanism of Action

The mechanism of action of 5-benzylidene-3-(3-chlorophenyl)-2-(dihexylamino)-3,5-dihydro-4H-imidazol-4-one is not fully understood, but it is believed to act as an alpha-2 adrenergic receptor agonist, which leads to the activation of intracellular signaling pathways and subsequent physiological responses. This compound has also been shown to inhibit the activity of monoamine oxidase, which is involved in the degradation of neurotransmitters.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects, including the reduction of blood pressure, improvement of insulin sensitivity, and inhibition of platelet aggregation. This compound has also been shown to exhibit neuroprotective effects by reducing oxidative stress and inflammation in the brain.

Advantages and Limitations for Lab Experiments

5-benzylidene-3-(3-chlorophenyl)-2-(dihexylamino)-3,5-dihydro-4H-imidazol-4-one has several advantages for lab experiments, including its high stability, solubility, and availability. However, this compound has some limitations, including its low bioavailability and limited selectivity for alpha-2 adrenergic receptors.

Future Directions

There are several future directions for research on 5-benzylidene-3-(3-chlorophenyl)-2-(dihexylamino)-3,5-dihydro-4H-imidazol-4-one, including the development of new analogs with improved pharmacological properties, the investigation of its potential applications in cancer therapy, and the study of its effects on the immune system. Additionally, the use of this compound as a tool for studying the role of alpha-2 adrenergic receptors in various physiological processes is an area of growing interest.

Synthesis Methods

5-benzylidene-3-(3-chlorophenyl)-2-(dihexylamino)-3,5-dihydro-4H-imidazol-4-one can be synthesized using various methods, including the condensation reaction of 3-chlorobenzaldehyde and dihexylamine, followed by cyclization with imidazole and benzaldehyde. The yield of this compound can be improved by optimizing the reaction conditions, such as temperature, pH, and reaction time.

Scientific Research Applications

5-benzylidene-3-(3-chlorophenyl)-2-(dihexylamino)-3,5-dihydro-4H-imidazol-4-one has been studied extensively for its potential applications in various fields, including medicinal chemistry, drug discovery, and material science. In medicinal chemistry, this compound has been shown to exhibit significant antihypertensive and antidiabetic properties. In drug discovery, this compound has been used as a lead compound to design and develop new drugs. In material science, this compound has been used to synthesize various metal complexes and polymers.